Cas no 33787-85-8 ((4-Methylquinolin-2-yl)methanol)

• Product Name: (4-Methylquinolin-2-yl)methanol
• CAS No: 33787-85-8
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• MDL: MFCD10699285
• CID: 1090584
• PubChem ID: 11229070
• Update Time: 2025-05-25

(4-Methylquinolin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-Methylquinolin-2-yl)methanol
• 4-Methyl-2-quinolinemethanol
• 33787-85-8
• AKOS006305112
• SCHEMBL526457
• SB67879
• DB-154226
• LCXWYRXBXAIHLT-UHFFFAOYSA-N
• DTXSID60459378
• (4-methyl-quinolin-2-yl)-methanol

• MDL： MFCD10699285
• Inchi： 1S/C11H11NO/c1-8-6-9(7-13)12-11-5-3-2-4-10(8)11/h2-6,13H,7H2,1H3
• InChI Key： LCXWYRXBXAIHLT-UHFFFAOYSA-N
• SMILES： OCC1=CC(C)=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 173.08413
• Monoisotopic Mass: 173.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• PSA: 33.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on (4-Methylquinolin-2-yl)methanol

Comprehensive Overview of (4-Methylquinolin-2-yl)methanol (CAS No. 33787-85-8): Properties, Applications, and Industry Insights

(4-Methylquinolin-2-yl)methanol (CAS No. 33787-85-8) is a specialized organic compound belonging to the quinoline derivative family. Its molecular structure features a quinoline core substituted with a methyl group at the 4-position and a hydroxymethyl group at the 2-position. This unique arrangement grants it distinct chemical properties, making it valuable in pharmaceuticals, agrochemicals, and material science. Researchers frequently search for "33787-85-8 synthesis," "4-Methylquinolin-2-yl methanol applications," and "quinoline derivatives in drug discovery," reflecting its interdisciplinary relevance.

The compound's physicochemical properties include a molecular formula of C₁₁H₁₁NO, a moderate polarity due to the hydroxyl group, and solubility in common organic solvents like ethanol and dimethyl sulfoxide (DMSO). Its melting point and stability data are often queried in "CAS 33787-85-8 technical specifications," highlighting its importance in industrial formulations. Recent studies emphasize its role as a building block for fluorescent probes, aligning with trends in "bioimaging agents 2024" and "small-molecule sensors."

In pharmaceutical research, (4-Methylquinolin-2-yl)methanol serves as a precursor for antimalarial and antimicrobial agents, resonating with searches like "quinoline-based therapeutics." Its derivatization potential attracts attention in "green chemistry optimization" discussions, as industries seek eco-friendly synthesis routes. Analytical methods such as HPLC and NMR for purity assessment (commonly searched as "33787-85-8 characterization") are critical for quality control.

Emerging applications include its use in organic electronics, where its conjugated system contributes to charge transport properties. This connects to trending queries like "organic semiconductor materials" and "next-gen OLED components." Regulatory databases confirm its non-hazardous status under standard handling conditions, though proper lab protocols (e.g., "safe handling of quinoline derivatives") remain essential.

Market analysts note growing demand for CAS 33787-85-8 in Asia-Pacific R&D hubs, driven by "high-value heterocyclic compounds" investments. Patent filings reveal innovative uses in catalytic systems, addressing "sustainable chemical processes"—a key industry focus. Storage recommendations (searched as "33787-85-8 stability conditions") typically suggest inert atmospheres to prevent oxidation.

Future directions may explore its bioconjugation potential for targeted drug delivery, a topic gaining traction in "precision medicine 2024" forums. Collaborative studies between academia and manufacturers aim to scale production while addressing "cost-effective synthetic routes," balancing economic and environmental factors.